Cas no 72704-04-2 (mollisorin A)

• Product Name: mollisorin A
• CAS No: 72704-04-2
• Molecular Formula: C₂₀H₂₆O₅
• Molecular Weight: 346.417
• CID: 2027384
• PubChem ID: 13994646

mollisorin A Properties

Names and Identifiers

• mollisorin A
• (E)-2-Methyl-2-butenoic acid [(3aR,4R,6E,8S,10E,11aR)-2,3,3a,4,5,8,9,11a-octahydro-8-hydroxy-6,10-dimethyl-3-methylene-2-oxocyclodeca[b]furan-4-yl] ester
• ((3aR,4R,6E,8S,10E,11aR)-8-hydroxy-6,10-dimethyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca(b)furan-4-yl) (E)-2-methylbut-2-enoate
• AKOS040762061
• [(3aR,4R,6E,8S,10E,11aR)-8-hydroxy-6,10-dimethyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-4-yl] (E)-2-methylbut-2-enoate
• (3AS,4S,8R,11ar)-8-hydroxy-6,10-dimethyl-3-methylidene-2-oxo-2H,3H,3ah,4H,5H,8H,9H,11ah-cyclodeca[b]furan-4-yl (2E)-2-methylbut-2-enoic acid
• (3AS,4S,8R,11ar)-8-hydroxy-6,10-dimethyl-3-methylidene-2-oxo-2H,3H,3ah,4H,5H,8H,9H,11ah-cyclodeca(b)furan-4-yl (2E)-2-methylbut-2-enoic acid
• 72704-04-2
• CS-0149157

• InChIKey： ZYKRXWIPMUJNME-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H26O5/c1-6-13(4)19(22)24-16-9-11(2)7-15(21)8-12(3)10-17-18(16)14(5)20(23)25-17/h6-7,10,15-18,21H,5,8-9H2,1-4H3
• SMILES： CC=C(C)C(=O)OC1CC(=CC(CC(=CC2C1C(=C)C(=O)O2)C)O)C

Computed Properties

• Exact Mass: 346.17802393g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 346.17802393g/mol
• Heavy Atom Count: 25
• Complexity: 668
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.196
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• Boiling Point: 522.9±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±3.1 mmHg at 25°C
• Flash Point: 181.9±23.6 °C
• Color/Form: Powder
• Density: 1.2±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Germacranolides and derivatives